Cas no 124439-88-9 ((2S,4S)-4-(benzyloxy)pentan-2-ol)

• Product Name: (2S,4S)-4-(benzyloxy)pentan-2-ol
• CAS No: 124439-88-9
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD33550484
• CID: 1220100
• PubChem ID: 13130017
• Update Time: 2025-04-20

(2S,4S)-4-(benzyloxy)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 4-(phenylmethoxy)-, (2S,4S)-
• (2S,4S)-4-(benzyloxy)pentan-2-ol
• G57246
• EN300-8981611
• 124439-88-9

• MDL： MFCD33550484
• Inchi： 1S/C12H18O2/c1-10(13)8-11(2)14-9-12-6-4-3-5-7-12/h3-7,10-11,13H,8-9H2,1-2H3/t10-,11-/m0/s1
• InChI Key： ZDGYZKNTFSWSEU-QWRGUYRKSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C)C[C@H](C)O

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų